2-Prop-1-en-2-ylmorpholine;hydrochloride

• IUPAC Name: 2-prop-1-en-2-ylmorpholine;hydrochloride
• InChI: InChI=1S/C7H13NO.ClH/c1-6(2)7-5-8-3-4-9-7;/h7-8H,1,3-5H2,2H3;1H
• InChI Key: WLNYZBDCXPIJTH-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C1CNCCO1.Cl
• Molecular Formula: C7H14ClNO
• Molecular Weight: 163.64 g/mol

Description

2-Prop-1-en-2-ylmorpholine;hydrochloride, also known as PSEM HCl, is a chemical compound that has gained significant attention in the scientific research community due to its unique properties. PSEM HCl is a selective agonist of the metabotropic glutamate receptor 4 (mGluR4), a G protein-coupled receptor that is involved in the regulation of neurotransmitter release in the central nervous system (CNS).

Scientific Research Applications

1. Synthesis and Characterization

• Synthesis Methodologies : The compound 2-Prop-1-en-2-ylmorpholine hydrochloride has been utilized in various synthesis methodologies. For instance, Harrison et al. (2001) described the synthesis of a neurokinin-1 receptor antagonist, highlighting the use of a similar compound in medicinal chemistry research (Harrison et al., 2001). Additionally, Tan Bin (2010) reported on the synthesis of 2-(2-fluorophenyl)-3,5-dimethyl-2-morpholinol hydrochloride, showcasing its use in chemical synthesis processes (Tan Bin, 2010).

2. Chemical Reactions and Properties

• Role in Specific Chemical Reactions : The compound has been studied in various chemical reactions. Bradamante et al. (1973) investigated reactions involving prop-2-yne-1-sulphonyl chloride and α-morpholinostyrene, demonstrating the compound's role in chemical transformations (Bradamante et al., 1973).
• Electrochemical Studies : Baskar et al. (2012) conducted electrochemical studies on compounds related to 2-Prop-1-en-2-ylmorpholine, showing its significance in corrosion inhibition research (Baskar et al., 2012).

3. Biological and Pharmacological Research

• Antimicrobial Activities : Some studies, like those by Venkatesan et al. (2009), have explored the antimicrobial activities of compounds structurally similar to 2-Prop-1-en-2-ylmorpholine hydrochloride, indicating its potential in the development of new antimicrobial agents (Venkatesan et al., 2009).
• Antiglioma Activity : Mohler et al. (2006) discovered the antiglioma activity in derivatives of tetrahydroisoquinoline, a compound structurally related to 2-Prop-1-en-2-ylmorpholine hydrochloride, suggesting its relevance in cancer research (Mohler et al., 2006).

4. Material Science Applications

• Corrosion Inhibition : Gao et al. (2007) synthesized tertiary amines, including compounds related to 2-Prop-1-en-2-ylmorpholine hydrochloride, and studied their performance in inhibiting carbon steel corrosion, highlighting its application in material science (Gao et al., 2007).